Cas no 1430106-55-0 ((2S)-1-Tert-butyl 2-methyl 4-methylpyrrolidine-1,2-dicarboxylate)

(2S)-1-Tert-butyl 2-methyl 4-methylpyrrolidine-1,2-dicarboxylate is a chiral pyrrolidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical applications. Its stereospecific (2S) configuration ensures high enantioselectivity in asymmetric reactions, making it valuable for producing optically active compounds. The tert-butyl and methyl ester protecting groups enhance stability and facilitate selective deprotection under mild conditions. The 4-methyl substitution further modifies reactivity, offering versatility in functionalization. This compound is particularly useful in peptidomimetics and bioactive molecule synthesis, where precise stereochemistry is critical. Its well-defined structure and compatibility with diverse reaction conditions make it a reliable building block for complex molecular architectures.

(2S)-1-Tert-butyl 2-methyl 4-methylpyrrolidine-1,2-dicarboxylate structure

1430106-55-0 structure

Product Name:(2S)-1-Tert-butyl 2-methyl 4-methylpyrrolidine-1,2-dicarboxylate

CAS No:1430106-55-0

MF:C₁₂H₂₁NO₄

MW:243.29944396019

CID:4823049

Update Time:2025-06-14

(2S)-1-Tert-butyl 2-methyl 4-methylpyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- (2S)-1-TERT-BUTYL 2-METHYL 4-METHYLPYRROLIDINE-1,2-DICARBOXYLATE
- N-Boc-4-methylproline methyl ester
- 1-O-tert-butyl 2-O-methyl (2S)-4-methylpyrrolidine-1,2-dicarboxylate
- (2S)-1-Tert-butyl 2-methyl 4-methylpyrrolidine-1,2-dicarboxylate
- Inchi： 1S/C12H21NO4/c1-8-6-9(10(14)16-5)13(7-8)11(15)17-12(2,3)4/h8-9H,6-7H2,1-5H3/t8?,9-/m0/s1
- InChI Key： RTBTZFJPMXXHHP-GKAPJAKFSA-N
- SMILES： O(C(C)(C)C)C(N1CC(C)C[C@H]1C(=O)OC)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 308
XLogP3: 2
Topological Polar Surface Area: 55.8

(2S)-1-Tert-butyl 2-methyl 4-methylpyrrolidine-1,2-dicarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM198837-1g	1-(tert-butyl) 2-methyl (2S)-4-methylpyrrolidine-1,2-dicarboxylate	1430106-55-0	97%	1g	$790	2021-06-09
Chemenu	CM198837-1g	1-(tert-butyl) 2-methyl (2S)-4-methylpyrrolidine-1,2-dicarboxylate	1430106-55-0	97%	1g	$790	2023-03-07
Alichem	A109009847-1g	(2S)-1-tert-butyl 2-methyl 4-methylpyrrolidine-1,2-dicarboxylate	1430106-55-0	95%	1g	$904.15	2022-04-02

(2S)-1-Tert-butyl 2-methyl 4-methylpyrrolidine-1,2-dicarboxylate Related Literature

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Additional information on (2S)-1-Tert-butyl 2-methyl 4-methylpyrrolidine-1,2-dicarboxylate

Comprehensive Overview of (2S)-1-Tert-butyl 2-methyl 4-methylpyrrolidine-1,2-dicarboxylate (CAS No. 1430106-55-0)

The compound (2S)-1-Tert-butyl 2-methyl 4-methylpyrrolidine-1,2-dicarboxylate (CAS No. 1430106-55-0) is a chiral pyrrolidine derivative with significant applications in pharmaceutical synthesis and organic chemistry. Its unique structural features, including the tert-butyl and methyl ester groups, make it a versatile intermediate for the development of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in asymmetric synthesis and drug discovery.

In recent years, the demand for chiral building blocks like (2S)-1-Tert-butyl 2-methyl 4-methylpyrrolidine-1,2-dicarboxylate has surged, driven by the growing focus on enantioselective drug development. The compound's CAS No. 1430106-55-0 is frequently searched in academic and industrial databases, reflecting its relevance in modern synthetic chemistry. Its applications span from catalysis to the synthesis of protease inhibitors, aligning with current trends in personalized medicine and targeted therapies.

One of the key advantages of (2S)-1-Tert-butyl 2-methyl 4-methylpyrrolidine-1,2-dicarboxylate is its stability under various reaction conditions, making it suitable for multi-step synthetic routes. The presence of the tert-butyl group enhances steric protection, while the methyl ester functionality allows for further derivatization. These properties are critical for researchers exploring green chemistry and sustainable synthesis, as they reduce the need for harsh reagents and minimize waste.

The compound's role in peptide mimetics and small molecule drug design has also garnered attention. With the rise of AI-driven drug discovery, tools like molecular docking and virtual screening often highlight scaffolds similar to (2S)-1-Tert-butyl 2-methyl 4-methylpyrrolidine-1,2-dicarboxylate. This aligns with frequent user queries about "chiral auxiliaries in drug synthesis" and "pyrrolidine derivatives in medicinal chemistry." Such trends underscore the compound's importance in cutting-edge research.

From a technical perspective, the synthesis of CAS No. 1430106-55-0 involves stereoselective methods to ensure high enantiomeric purity. Advanced techniques like asymmetric hydrogenation and enzymatic resolution are often employed, reflecting the compound's alignment with precision chemistry. These methods are frequently discussed in forums and publications, addressing common questions about "scalable chiral synthesis" and "cost-effective routes to pyrrolidine intermediates."

In conclusion, (2S)-1-Tert-butyl 2-methyl 4-methylpyrrolidine-1,2-dicarboxylate (CAS No. 1430106-55-0) represents a critical tool for chemists and pharmacologists. Its compatibility with modern synthetic paradigms and relevance to drug development ensure its continued prominence in scientific literature and industrial applications. As the field evolves, this compound is poised to remain a focal point for innovation in organic synthesis and therapeutic agent design.